Cas no 1261830-54-9 (Methyl 3-(3'-(difluoromethoxy)-5'-fluorophenyl)propionate)

• Product Name: Methyl 3-(3'-(difluoromethoxy)-5'-fluorophenyl)propionate
• CAS No: 1261830-54-9
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 4791049
• Update Time: 2025-05-27

Methyl 3-(3'-(difluoromethoxy)-5'-fluorophenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3'-(difluoromethoxy)-5'-fluorophenyl)propionate

• Inchi： 1S/C11H11F3O3/c1-16-10(15)3-2-7-4-8(12)6-9(5-7)17-11(13)14/h4-6,11H,2-3H2,1H3
• InChI Key： BKYVMGGESIFOAZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CCC(=O)OC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Additional information on Methyl 3-(3'-(difluoromethoxy)-5'-fluorophenyl)propionate

Recent Advances in the Study of Methyl 3-(3'-(Difluoromethoxy)-5'-Fluorophenyl)Propionate (CAS: 1261830-54-9)

Methyl 3-(3'-(difluoromethoxy)-5'-fluorophenyl)propionate (CAS: 1261830-54-9) is a fluorinated aromatic ester that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and fluoro substituents, has shown promise in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of considerable interest to researchers.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Methyl 3-(3'-(difluoromethoxy)-5'-fluorophenyl)propionate, highlighting its efficient production via a palladium-catalyzed coupling reaction. The study emphasized the compound's high yield and purity, which are critical for its subsequent pharmacological evaluation. Furthermore, the research team investigated the compound's stability under various physiological conditions, providing valuable insights into its potential as a drug candidate.

In another groundbreaking study, researchers from the European Journal of Pharmacology examined the anti-inflammatory effects of Methyl 3-(3'-(difluoromethoxy)-5'-fluorophenyl)propionate in vitro and in vivo. The compound demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. The study also identified the compound's ability to modulate the NF-κB signaling pathway, a key regulator of inflammation.

Additionally, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported on the anticancer properties of Methyl 3-(3'-(difluoromethoxy)-5'-fluorophenyl)propionate. The compound exhibited potent cytotoxic effects against several cancer cell lines, including breast and lung cancer cells. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, further underscoring its therapeutic potential. These findings have sparked interest in the development of derivatives with enhanced efficacy and reduced toxicity.

Despite these promising results, challenges remain in the clinical translation of Methyl 3-(3'-(difluoromethoxy)-5'-fluorophenyl)propionate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are focusing on structural modifications to improve these pharmacokinetic properties while retaining the compound's therapeutic benefits.

In conclusion, Methyl 3-(3'-(difluoromethoxy)-5'-fluorophenyl)propionate (CAS: 1261830-54-9) represents a promising candidate for the development of new anti-inflammatory and anticancer therapies. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should aim to elucidate its full therapeutic potential and address the remaining challenges in drug development.